Cas no 2639415-66-8 (Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate
• CAS No: 2639415-66-8
• MF: C₁₇H₂₆N₂O₅S
• MW: 370.463743686676
• CID: 5641745
• PubChem ID: 165902919
• Update Time: 2025-05-23

Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639415-66-8
• tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate
• EN300-27782505
• Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C17H26N2O5S/c1-13-5-7-15(8-6-13)25(22,23)19-10-9-18(11-14(20)12-19)16(21)24-17(2,3)4/h5-8,14,20H,9-12H2,1-4H3
• InChI Key： GWTCPGHBRUUMRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 370.15624311g/mol
• Monoisotopic Mass: 370.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Additional information on Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate

Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate (CAS No. 2639415-66-8) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a hydroxyl group, and a sulfonyl group attached to a diazepane ring. The diazepane ring, a seven-membered ring containing two nitrogen atoms, contributes to the molecule's stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the diazepane ring and functionalize it with the desired substituents. The use of microwave-assisted synthesis has further enhanced the reaction efficiency, reducing both time and energy consumption. These developments underscore the importance of this compound as a versatile building block in organic synthesis.

One of the most promising applications of Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate lies in its role as an intermediate in drug discovery. The hydroxyl and sulfonyl groups provide sites for further functionalization, enabling the creation of bioactive derivatives with potential therapeutic applications. For instance, derivatives of this compound have shown promise in modulating enzyme activity and targeting specific cellular pathways. This makes it a valuable tool in the development of novel pharmaceutical agents.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science. Its unique structure allows for the formation of self-assembled monolayers and nanocomposites with tailored properties. Recent studies have demonstrated its ability to enhance the mechanical and thermal stability of polymer-based materials. This opens up new possibilities for its use in advanced materials for electronics, aerospace, and biomedical devices.

The safety profile of Tert-butyl 6-hydroxy-4-(4-methylbenzenesulfonyl)-1,4-diazepane-1-carboxylate has been thoroughly investigated to ensure its safe handling and application. Toxicological studies indicate that it exhibits low toxicity under standard conditions, making it suitable for use in various industrial and research settings. However, proper precautions should still be taken during synthesis and handling to minimize exposure risks.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound and exploring its potential applications further. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new avenues for its utilization. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing both scientific research and industrial innovation.